Cas no 1805442-88-9 (Methyl 2-(difluoromethyl)-3-fluoro-5-methoxypyridine-4-acetate)

• Product Name: Methyl 2-(difluoromethyl)-3-fluoro-5-methoxypyridine-4-acetate
• CAS No: 1805442-88-9
• MF: C₁₀H₁₀F₃NO₃
• MW: 249.18651342392
• CID: 4883021
• Update Time: 2025-08-04

Methyl 2-(difluoromethyl)-3-fluoro-5-methoxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-3-fluoro-5-methoxypyridine-4-acetate

• Inchi： 1S/C10H10F3NO3/c1-16-6-4-14-9(10(12)13)8(11)5(6)3-7(15)17-2/h4,10H,3H2,1-2H3
• InChI Key： VDEALIIRUOVZRQ-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=NC=C(C=1CC(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 1.4
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(difluoromethyl)-3-fluoro-5-methoxypyridine-4-acetate

Methyl 2-(difluoromethyl)-3-fluoro-5-methoxypyridine-4-acetate (CAS No. 1805442-88-9): A Comprehensive Overview

Methyl 2-(difluoromethyl)-3-fluoro-5-methoxypyridine-4-acetate (CAS No. 1805442-88-9) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoro substituents, exhibits remarkable chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a methoxy group and an acetate ester, further enhances its versatility in organic synthesis.

The growing interest in fluorinated pyridines like Methyl 2-(difluoromethyl)-3-fluoro-5-methoxypyridine-4-acetate stems from their ability to improve the pharmacokinetic properties of drug candidates. Fluorination is a key strategy in modern medicinal chemistry, as it can enhance metabolic stability, bioavailability, and binding affinity. Researchers are increasingly exploring this compound for its potential in developing next-generation pharmaceuticals, particularly in areas such as central nervous system (CNS) therapeutics and anti-inflammatory agents.

In the agrochemical sector, Methyl 2-(difluoromethyl)-3-fluoro-5-methoxypyridine-4-acetate is being investigated for its role in creating novel crop protection agents. The difluoromethyl group, in particular, is known to impart resistance to enzymatic degradation, making it a valuable moiety in the design of sustainable pesticides. This aligns with the global push toward eco-friendly agricultural solutions, a hot topic among researchers and policymakers alike.

From a synthetic chemistry perspective, the compound's ester functionality offers a convenient handle for further derivatization. Chemists can easily hydrolyze the methyl acetate group to access the corresponding carboxylic acid, which can then be coupled with various amines or alcohols to yield amides or esters, respectively. This flexibility makes Methyl 2-(difluoromethyl)-3-fluoro-5-methoxypyridine-4-acetate a versatile building block in drug discovery and material science.

The compound's physical and chemical properties are also noteworthy. Its lipophilicity, influenced by the fluorine atoms and methoxy group, makes it suitable for crossing biological membranes, a critical factor in drug development. Additionally, its stability under physiological conditions is a subject of ongoing research, with preliminary studies suggesting promising results.

Market trends indicate a rising demand for fluorinated pyridine derivatives, driven by their applications in life sciences and advanced materials. Companies specializing in custom synthesis and contract research are increasingly offering Methyl 2-(difluoromethyl)-3-fluoro-5-methoxypyridine-4-acetate as part of their portfolio, catering to the needs of pharmaceutical and agrochemical innovators.

In conclusion, Methyl 2-(difluoromethyl)-3-fluoro-5-methoxypyridine-4-acetate (CAS No. 1805442-88-9) represents a compelling example of how fluorine chemistry continues to shape modern science. Its multifaceted applications, from drug discovery to sustainable agriculture, underscore its importance in addressing some of today's most pressing challenges. As research progresses, this compound is poised to play an even greater role in advancing human health and environmental sustainability.